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Known Kinase Targets of Lestaurtinib

The table below summarizes the primary kinase targets of Lestaurtinib identified from the search results,

along with key experimental findings.

Kinase
T . Key Experimental Findings & Potency Context / Cell Models Used Source
arge

FLT3 Potent inhibition; induces apoptosis in FLT3- MV4-11 cells (FLT3-ITD), [2] [1]
ITD mutant cells; IC50 for primary AML patient blasts
autophosphorylation inhibition: 2 nM [1]. [1].

JAK2 Inhibits enzymatic activity (IC50: 0.9 nM); HEL92.1.7 cells (JAK2 [1]
blocks phosphorylation of JAK2 V617F and V617F), MPN patient
downstream STAT3/5 [1]. samples [1].

TRKA Potent inhibitor; derived from K-252a, a Preclinical studies [1]. [1]

(NTRK1) known tropomyosin receptor kinase inhibitor

[1].
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Kinase

T ; Key Experimental Findings & Potency Context | Cell Models Used Source
arge

Citron Biochemical IC50: 90 nM; reduces phospho- Medulloblastoma cell lines [3]

Kinase INCENP at midbody, causes cytokinesis (ONS-76, DAQY, D283,

(CITK) failure [3]. D341) [3].

Alternative Pathways for Profiling Data

The search results indicate that Lestaurtinib is a multi-targeted kinase inhibitor [2] [1], but its full selectivity
profile across a wide kinome panel was not located. The following approaches are suggested to obtain this

specific data:

e Consult Specialized Profiling Services: Companies like Carna Biosciences and Reaction
Biology are cited in the literature for providing high-throughput biochemical kinase profiling services
[4] [5] [6]. These are likely sources for generating or sourcing comprehensive datasets.

e Explore Computational Predictions: Recent machine learning models have been developed
specifically for kinome-wide inhibition profiling. You may use platforms like KIPP (Kinase Inhibitor
Profiling Prediction) to obtain computational predictions of Lestaurtinib's activity across hundreds of
kinases [7].

¢ Leverage Cellular Profiling Techniques: The search results highlight a key difference between
biochemical and cellular selectivity profiling. Techniques like NanoBRET Target Engagement assays
can provide a more physiologically relevant selectivity profile in live cells, which sometimes reveals
off-targets missed in biochemical assays [8].

Experimental Workflow for Kinase Selectivity Profiling

For context, the diagram below outlines a generalized workflow for generating kinase selectivity data,

combining biochemical and cellular approaches as described in the literature [4] [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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